6'-Fluorospiro[azetidine-3,4'-benzo[d][1,3]oxazin]-2'(1'H)-one

• IUPAC Name: 6-fluorospiro[1H-3,1-benzoxazine-4,3'-azetidine]-2-one
• InChI: InChI=1S/C10H9FN2O2/c11-6-1-2-8-7(3-6)10(4-12-5-10)15-9(14)13-8/h1-3,12H,4-5H2,(H,13,14)
• InChI Key: SONRVANAEBUVIT-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CN1)C3=C(C=CC(=C3)F)NC(=O)O2
• Molecular Formula: C10H9FN2O2
• Molecular Weight: 208.19 g/mol
• CAS No.: 1823324-99-7

Description

“6’-Fluorospiro[azetidine-3,4’-benzo[d][1,3]oxazin]-2’(1’H)-one” is a chemical compound with the CAS Number: 1823324-99-7. It has a molecular weight of 208.19. The IUPAC name for this compound is 6’-fluorospiro[azetidine-3,4’-benzo[d][1,3]oxazin]-2’(1’H)-one.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H9FN2O2/c11-6-1-2-8-7(3-6)10(4-12-5-10)15-9(14)13-8/h1-3,12H,4-5H2,(H,13,14). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical and Chemical Properties Analysis

This compound is a powder at room temperature. The compound is stored at room temperature.

Scientific Research Applications

Synthesis and Reactivity

Intramolecular Cyclization : Research on gem-benzylaminoallylcyclohexane has demonstrated its conversion into spiro compounds under the action of sulfuric acid, highlighting a method for synthesizing spiro[tetrahydrobenz-2-azepine-3-cyclohexane] derivatives. This process showcases the potential for creating structurally complex spiro compounds with applications in medicinal chemistry and materials science (Varlamov et al., 1999).

Fluorine Substitution Effects : Studies on aziridines and their derivatives, including the effects of fluorine substitution on reactivity and regioselectivity, provide insights into modifying chemical properties for varied applications. These findings are crucial for designing spiro compounds with enhanced reactivity and targeted properties (Banks, 2006).

Bioactivity Investigations

Antibacterial Agents : Azetidinylquinolones, through structural modifications, have shown potential as antibacterial agents, illustrating the relevance of spiro compounds in developing new therapeutics. This research underlines the importance of stereochemistry in enhancing antibacterial activity (Frigola et al., 1995).

Antifungal Synergy : Spirocyclic pyrrolidinoindolinones have been identified to enhance the antifungal effect of fluconazole against Candida albicans, suggesting the utility of spiro compounds in combination therapies for fungal infections. Such compounds exhibit low toxicity in mammalian cells, highlighting their therapeutic potential (Premachandra et al., 2015).

Physicochemical Properties Exploration

Herbicidal Activity : The design and synthesis of spiro compounds have also been explored for applications in agriculture, such as the development of new herbicides demonstrating high efficacy and safety to crops. This area of research illustrates the versatility of spiro compounds beyond pharmaceuticals (Huang et al., 2005).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.